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Compound of Interest

Compound Name: 5-Chloro-1-pentyne

Cat. No.: B126576

Essential Safety and Handling Guide for 5-
Chloro-1-pentyne

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 5-
Chloro-1-pentyne (CAS No. 14267-92-6). Adherence to these procedures is essential for
ensuring laboratory safety and operational integrity.

Immediate Safety Information: Personal Protective
Equipment (PPE)

When handling 5-Chloro-1-pentyne, a highly flammable and irritating compound, the following
personal protective equipment is mandatory.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, which
can cause irritation and
potential absorption.[4][5][6][7]

Respiratory Protection

- For routine use in a well-
ventilated area: A respirator
with an organic vapor (OV)
cartridge may be appropriate. -
In case of inadequate
ventilation or spill: A full-
facepiece respirator with
organic vapor cartridges or a
self-contained breathing
apparatus (SCBA) is
necessary.[8][9][10]

Protects against inhalation of
vapors, which can cause

respiratory tract irritation.[11]

Body Protection

Alab coat or chemical-

resistant apron.

Provides a barrier against
accidental skin contact with the

chemical.[2]

Physical and Chemical Properties

Understanding the properties of 5-Chloro-1-pentyne is crucial for safe handling.
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Property Value

Molecular Formula C5H7CI[11]

Molecular Weight 102.56 g/mol [11]

Appearance Colorless to light brown liquid[11]
Boiling Point 67-69 °C at 145 mmHg[12]

Flash Point 15 °C (59 °F) - closed cup[3]
Density 0.968 g/mL at 25 °C[12]

Water Solubility Not miscible in water[11][13]

Operational Plan for Handling

A systematic approach to handling 5-Chloro-1-pentyne will minimize risks.

Pre-Handling Preparations

» Verify Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate
ventilation.

o Assemble PPE: Don all required personal protective equipment as specified in the table
above.

o Prepare for Spills: Have a spill kit readily accessible. The kit should contain an inert
absorbent material (e.g., sand, vermiculite), spark-proof tools for cleanup, and a designated
waste container.[1]

» Ground Equipment: To prevent static discharge, which can ignite the flammable vapors,
ensure all containers and transfer equipment are properly grounded and bonded.[1]

Handling Procedure

 Inert Atmosphere: Whenever possible, handle 5-Chloro-1-pentyne under an inert
atmosphere (e.g., nitrogen or argon) to prevent contact with air.[3]
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Avoid Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[1][11] Use only non-sparking tools.[3]

Controlled Dispensing: When transferring, pour slowly and carefully to avoid splashing.

Secure Container: Keep the container tightly closed when not in use to prevent the escape of
vapors.[3]

Emergency and Disposal Plans
Emergency Procedures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-Chloro-1-
pentyne]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126576#personal-protective-equipment-for-handling-
5-chloro-1-pentyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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